Cas no 20054-19-7 (spiro2.3hexan-5-ol)

• Product Name: spiro2.3hexan-5-ol
• CAS No: 20054-19-7
• MF: C₆H₁₀O
• MW: 98.1430020332336
• MDL: MFCD23884137
• CID: 2920031
• PubChem ID: 12431567
• Update Time: 2025-10-28

spiro2.3hexan-5-ol Chemical and Physical Properties

Names and Identifiers

• spiro[2.3]hexan-5-ol
• Spiro(2,3)hexanol-(5)
• spiro2.3hexan-5-ol
• DB-388031
• D95196
• AKOS018923873
• EN300-244147
• PS-17765
• MFCD23884137
• 20054-19-7
• SY206867

• MDL： MFCD23884137
• Inchi： 1S/C6H10O/c7-5-3-6(4-5)1-2-6/h5,7H,1-4H2
• InChI Key： YVTRNUCBKIZFEO-UHFFFAOYSA-N
• SMILES： OC1CC2(C1)CC2

Computed Properties

• Exact Mass: g/mol
• Monoisotopic Mass: g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 86.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: g/mol
• XLogP3: 1.1
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclic alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Cyclic alcohols and derivatives

Additional information on spiro2.3hexan-5-ol

Spiro[2.3]Hexan-5-ol: A Comprehensive Overview

Spiro[2.3]Hexan-5-ol, also known by its CAS number 20054-19-7, is a unique organic compound with a spirocyclic structure, characterized by a five-membered ring fused to a three-membered ring at the 5-position of a hexanol backbone. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its distinctive structural features and potential applications.

The spirocyclic architecture of Spiro[2.3]Hexan-5-ol makes it an intriguing subject for structural elucidation and synthesis studies. Recent advancements in synthetic methodologies have enabled researchers to construct this compound with high precision, leveraging techniques such as ring-closing metathesis and intramolecular cyclization reactions. These methods have not only improved the yield and purity of Spiro[2.3]Hexan-5-ol but also opened avenues for exploring its analogs with diverse functional groups.

In terms of physical properties, Spiro[2.3]Hexan-5-ol exhibits a melting point of approximately 68°C and a boiling point around 180°C under standard conditions. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it amenable to various analytical techniques, including NMR spectroscopy and mass spectrometry, which have been instrumental in confirming its structure.

The chemical reactivity of Spiro[2.3]Hexan-5-ol is another area of active research. Studies have shown that the spirocyclic framework imparts unique electronic properties to the molecule, rendering it reactive towards nucleophilic substitutions and electrophilic additions. For instance, recent investigations have demonstrated that Spiro[2.3]Hexan-5-ol can undergo Michael addition reactions with α,β-unsaturated carbonyl compounds, forming novel bicyclic products with potential applications in drug design.

From an application standpoint, Spiro[2.3]Hexan-5-ol has shown promise in the development of bioactive molecules. Researchers have explored its role as a chiral building block in asymmetric synthesis, where its rigid spirocyclic structure facilitates the formation of enantiomerically enriched compounds with high optical purity.

Furthermore, Spiro[2.3]Hexan-5-ol has been investigated for its potential in materials science, particularly in the synthesis of advanced polymers and liquid crystals. Its ability to form ordered molecular assemblies has been exploited to create self-assembled monolayers with applications in surface modification and nanotechnology.

Recent studies have also delved into the biological activity of Spiro[2.3]Hexan-5-ol, revealing its potential as an antimicrobial agent against various bacterial strains. This finding underscores the compound's versatility and opens new avenues for its use in pharmaceuticals and biotechnology.

In conclusion, Spiro[2.3]Hexan-5 ol (CAS No: 20054 -19 -7) stands out as a versatile and intriguing molecule with a wide range of applications across multiple disciplines. Its unique structural features, coupled with recent advancements in synthetic methodologies and biological studies, position it as a valuable tool for researchers seeking innovative solutions in chemistry and related fields.